Cas no 1806765-77-4 (4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806765-77-4
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4843540
• Update Time: 2025-05-26

4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H5F5N2O5/c10-8(11)3-1-5(21-9(12,13)14)15-4(2-6(17)18)7(3)16(19)20/h1,8H,2H2,(H,17,18)
• InChI Key： ATFZPMIDQPPOJL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CC(=O)O)C=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Exact Mass: 316.012
• Monoisotopic Mass: 316.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid

Introduction to 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806765-77-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid, identified by the CAS number 1806765-77-4, is a structurally complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features. The presence of multiple fluorinated substituents, a nitro group, and a pyridine core suggests potential bioactivity and utility in the design of novel therapeutic agents. This compound represents an intriguing example of how structural modifications can enhance pharmacological properties, making it a subject of interest for researchers exploring next-generation drug candidates.

The molecular framework of 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid incorporates several key functional groups that contribute to its distinct chemical and biological characteristics. The difluoromethyl group, located at the 4-position of the pyridine ring, is known to influence metabolic stability and binding affinity, while the nitro group at the 3-position introduces electrophilicity and potential redox reactivity. Additionally, the trifluoromethoxy group at the 6-position enhances lipophilicity and electronic properties, which are critical factors in drug design. These features collectively make this compound a versatile scaffold for further derivatization and exploration.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. The incorporation of fluorine atoms into drug molecules often leads to improved binding affinity and resistance to enzymatic degradation. For instance, studies have demonstrated that fluorinated analogs of existing drugs exhibit enhanced efficacy and prolonged half-lives in clinical settings. The compound 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid aligns with this trend, offering a promising platform for developing novel therapeutic interventions.

The pyridine-2-acetic acid moiety in this compound provides a carboxylic acid functional group that can be further modified to introduce additional pharmacophores or linkages for targeted drug delivery systems. This versatility allows chemists to explore diverse chemical spaces, enabling the synthesis of derivatives with tailored biological activities. For example, conjugation with biomolecules or incorporation into prodrug formulations could enhance specific targeting or improve systemic distribution. Such modifications are particularly relevant in oncology and immunotherapy, where precise modulation of drug action is essential.

Recent advancements in computational chemistry have accelerated the discovery process for novel bioactive compounds like 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding interactions with biological targets with high accuracy. These methods have been instrumental in identifying lead compounds for further optimization. Moreover, machine learning algorithms have been employed to analyze large datasets of fluorinated compounds, revealing structural patterns associated with enhanced bioactivity. Such computational approaches are increasingly integrated into drug discovery pipelines, streamlining the development of next-generation therapeutics.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines serve as privileged scaffolds in medicinal chemistry, featuring prominently in numerous approved drugs across various therapeutic categories. The compound under discussion combines several pharmacologically relevant features within a single molecule, making it a valuable candidate for further investigation. Researchers are exploring its potential as an intermediate in synthesizing kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Preliminary studies suggest that derivatives of this compound may exhibit desirable pharmacokinetic profiles and minimal off-target effects.

From a synthetic chemistry perspective, 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid presents an interesting challenge due to its complex structure. The synthesis requires careful manipulation of multiple functional groups while maintaining regioselectivity and yield optimization. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques have been employed to construct key intermediates efficiently. These approaches not only enhance synthetic efficiency but also allow for greater control over stereochemistry—a critical factor in determining biological activity.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique electronic properties enable precise tuning of molecular interactions with biological targets, leading to more effective therapeutic outcomes. The compound 4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid exemplifies this trend by integrating multiple fluorinated moieties into a biologically active framework. As research continues to uncover new applications for fluorinated derivatives, this compound is poised to play a significant role in future drug development efforts.

In conclusion,4-(Difluoromethyl)-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806765-77-4) is a structurally intriguing compound with immense potential in chemical biology and medicinal chemistry. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutics with improved pharmacokinetic properties and target specificity. With ongoing advancements in synthetic methodologies and computational tools,this compound is likely to remain at the forefront of drug discovery research, contributing significantly to advancements in human health.